Cas no 188781-10-4 (2-Chloro-4-methylpyrimidine-5-carboxylic acid)

• Product Name: 2-Chloro-4-methylpyrimidine-5-carboxylic acid
• CAS No: 188781-10-4
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• MDL: MFCD09863167
• CID: 115396
• PubChem ID: 10487414
• Update Time: 2025-06-13

2-Chloro-4-methylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methylpyrimidine-5-carboxylic acid
• 2-chloro-4-methyl-5-Pyrimidinecarboxylic acid
• 4-ethyl-2-hydroxy-pyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid,2-chloro-4-methyl- (9CI)
• 5-Pyrimidinecarboxylicacid, 2-chloro-4-methyl-
• C6H5ClN2O2
• 2-CLORO-4-METHYLPYRIMIDINE-5-CARBOXYLIC ACID
• 5-Carboxy-2-chloro-4-methylpyrimidine
• 5-Carboxy-2-chloro-4-methylpyrimidine, 2-Chloro-4-methyl-1,3-diazine-5-carboxylic acid
• 2-chloro-4-methyl-5-Pyrimidine carboxylic acid
• 5-Pyrimidinecarboxylic acid, 2-chloro-4-methyl- (9CI)
• 5-PYRIMIDINECARBOXYLIC ACID, 2-CHLORO-4-METHYL-
• DSEHPQBQVDLHSK-UHFFFAOYSA-N
• FCH836445
• OR18025
• RP02749
• AB53772
• AB0037984
• AX8107360
• methyl-2-chloropyrimidine-5-carboxylic acid
• Y5325
• ST2404
• MFCD09863167
• CS1395
• AMY32473
• FT-0753443
• PS-4009
• 2-chloro-4-methyl-pyrimidine-5-carboxylic Acid
• W-206383
• DTXSID40440663
• 5-Pyrimidinecarboxylic acid,2-chloro-4-methyl-(9ci)
• A880496
• SCHEMBL63532
• GEO-03715
• AKOS006280780
• CS-0045727
• N-(2-HYDROXYETHYL)-N-METHYLGUANIDINESULFATE(2:1)
• 188781-10-4
• DB-065658

• MDL： MFCD09863167
• Inchi： 1S/C6H5ClN2O2/c1-3-4(5(10)11)2-8-6(7)9-3/h2H,1H3,(H,10,11)
• InChI Key： DSEHPQBQVDLHSK-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=O)O)C(C)=N1

Computed Properties

• Exact Mass: 172.00400
• Monoisotopic Mass: 172.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 63.1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 375.3±22.0 °C at 760 mmHg
• Flash Point: 180.8±22.3 °C
• PSA: 63.08000
• LogP: 1.13660
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Chloro-4-methylpyrimidine-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-Chloro-4-methylpyrimidine-5-carboxylic acid

Professional Introduction to 2-Chloro-4-methylpyrimidine-5-carboxylic Acid (CAS No. 188781-10-4)

2-Chloro-4-methylpyrimidine-5-carboxylic acid, with the chemical formula C₆H₅ClN₂O₂ and CAS number 188781-10-4, is a significant intermediate in the field of pharmaceutical and agrochemical synthesis. This compound has garnered considerable attention due to its versatile applications in the development of novel bioactive molecules. Its unique structural features, including a chlorinated pyrimidine ring and a carboxylic acid moiety, make it a valuable building block for further chemical modifications and functionalization.

The< strong>2-Chloro-4-methylpyrimidine-5-carboxylic acid molecule serves as a crucial precursor in the synthesis of various pharmacologically active compounds. The chloro substituent at the 2-position enhances reactivity, allowing for nucleophilic substitution reactions that introduce diverse functional groups. This property is particularly useful in medicinal chemistry, where selective modifications are often required to optimize biological activity. The carboxylic acid group at the 5-position provides an additional site for further derivatization, enabling the creation of esters, amides, or other pharmacophores.

In recent years, there has been a surge in research focused on developing new therapeutic agents targeting complex diseases. The< strong>2-Chloro-4-methylpyrimidine-5-carboxylic acid has emerged as a key intermediate in the synthesis of small molecule inhibitors for enzymes involved in cancer metabolism. For instance, studies have demonstrated its utility in generating pyrimidine-based inhibitors that modulate key metabolic pathways such as glycolysis and glutaminolysis. These pathways are often dysregulated in tumor cells, making them attractive targets for anticancer therapy.

One notable application of< strong>2-Chloro-4-methylpyrimidine-5-carboxylic acid is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling and are frequently implicated in various diseases, including cancer. By incorporating the< strong>2-Chloro-4-methylpyrimidine scaffold into kinase inhibitors, researchers have been able to design molecules with enhanced selectivity and potency. The chloro and carboxylic acid functionalities provide multiple points of interaction with the kinase active site, improving binding affinity and inhibitory activity.

The agrochemical industry also benefits from the use of< strong>2-Chloro-4-methylpyrimidine-5-carboxylic acid. Pyrimidine derivatives are known for their efficacy as herbicides, fungicides, and insecticides. The structural versatility of this compound allows for the synthesis of agrochemicals that exhibit broad-spectrum activity against various pests and pathogens. Recent advancements in green chemistry have prompted researchers to explore environmentally friendly synthetic routes for producing these compounds, ensuring sustainable agricultural practices.

The synthesis of< strong>2-Chloro-4-methylpyrimidine-5-carboxylic acid typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include chlorination of pyrimidine derivatives followed by carboxylation at the 5-position. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing waste and improving yield. These innovations align with global efforts to promote sustainable chemical manufacturing.

In conclusion, 2-Chloro-4-methylpyrimidine-5-carboxylic acid (CAS No. 188781-10-4) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an indispensable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities, the demand for high-quality intermediates like this one is expected to grow, driving further innovation in synthetic chemistry.